Sirtuin modulator 1
Description
Sirtuin modulator 1 is a sirtuin modulator extracted from patent WO/2010071853 A1, compound 570, with EC1.5 <1 uM.
Scientific Research Applications
1. Biological Functions and Therapeutic Potential
Sirtuins, specifically Sirtuin modulator 1, play a critical role in numerous biological processes including gene expression regulation, metabolic pathway control, DNA repair, and stress response. Their modulation offers potential therapeutic applications in various diseases such as neurodegeneration, cancer, and age-related disorders. The development of specific sirtuin modulators could serve as significant tools for both fundamental biological studies and therapeutic interventions (Garg et al., 2021); (Hong & Lin, 2021).
2. Role in Metabolic Regulation and Aging
Sirtuin modulators are central to metabolic processes, particularly in the context of aging and age-related diseases. By influencing cellular energy homeostasis and metabolic pathways, they have the potential to provide benefits in conditions like obesity, diabetes, and liver diseases. This opens avenues for pharmacological activation of sirtuins as a therapeutic strategy (Nogueiras et al., 2012).
3. Implications in Cancer Therapy
The role of sirtuin modulators in cancer has been a subject of interest, as they are involved in gene expression and stress response pathways that are critical in tumorigenesis. Targeting sirtuins, especially SIRT1 and SIRT2, with specific modulators presents a promising approach for cancer prevention and treatment (Kozako et al., 2014).
4. Assay Development for Sirtuin Modulators
Developing efficient and simple assays for sirtuin activity is crucial for the systematic discovery of modulators. Improved continuous assays for sirtuins like SIRT2 and SIRT3 enable more efficient development of drugs targeting these enzymes (Roessler et al., 2015); (Schutkowski et al., 2014).
5. Technological Innovations and Drug Design
Advancements in structural elucidation and design approaches for sirtuin modulators have been significant. These innovations provide a foundation for developing compounds selective for sirtuin isoforms, thereby enhancing the specificity and efficacy of potential therapeutic agents (Mautone et al., 2020).
properties
Product Name |
Sirtuin modulator 1 |
|---|---|
Molecular Formula |
C31H32ClN5O2S2 |
Molecular Weight |
606.2 |
Origin of Product |
United States |
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